Allyl 4-chloro-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl sulfide

• IUPAC Name: 6-chloro-11,13-dimethyl-4-prop-2-enylsulfanyl-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5,10,12-hexaene
• InChI: InChI=1S/C14H12ClN3S2/c1-4-5-19-14-17-10-9-7(2)6-8(3)16-13(9)20-11(10)12(15)18-14/h4,6H,1,5H2,2-3H3
• InChI Key: LYWFWMISFURKPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C3=C(S2)C(=NC(=N3)SCC=C)Cl)C
• Molecular Formula: C14H12ClN3S2
• DSSTOX Substance ID: DTXSID401130606
• Molecular Weight: 321.9 g/mol
• CAS RN: 672950-69-5

Description

Synthesis Analysis

The synthesis of similar compounds, such as condensed derivatives of pyrido[3’,2’:4,5]thieno[3,2-d]pyrimidines, has been reported. The process involves substitution reactions in the 3rd and 4th positions of 7,8-dimethylpyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin-4(3H)-one. Another synthetic approach involves the use of 3-amino-4-cyano-2-thiophenecarboxamides as versatile synthons for the preparation of thieno[3,2-d]pyrimidine-7-carbonitriles.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include substitution reactions in the 3rd and 4th positions of 7,8-dimethylpyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin-4(3H)-one.

Scientific Research Applications

Synthesis and Transformations

The compound Allyl 4-chloro-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidin-2-yl sulfide has been studied within the context of synthetic chemistry, focusing on the creation of novel heterocyclic compounds. Research has explored various synthetic routes and transformations to derive new structures with potential biological activities. For instance, the synthesis of substituted 5-aminothieno[2,3-d]pyrimidines has been achieved through reactions involving ethyl 5-amino-2-substituted thieno[2, 3-d]pyrimidine-6carboxylates, leading to compounds with potential as amplifiers of phleomycin, highlighting the versatility of thieno[3,2-d]pyrimidin derivatives in medicinal chemistry (S. Tumkyavichius, 1995; D. J. Brown, W. Cowden, L. Strekowski, 1982).

Biological Activities

The compound and its derivatives have also been investigated for their biological activities, such as antimicrobial properties. The synthesis of new heterocycles based on thieno[2,3-b]pyridine, including 4-imino-7,9-dimethylpyrido[3',2':4,5]thieno[3,2-d]pyrimidine-3(4H)-amine derivatives, has shown promising antimicrobial and antifungal activities, indicating the potential use of these compounds in developing new therapeutic agents (F. El-Essawy, M. A. Hawatta, A. Abdel-Megied, D. A. El-Sherbeny, 2010).

Anticonvulsive Potential

Research into the anticonvulsive activity of pyrano[4″,3″:4′,5′]pyrido-[3′,2′:4,5]thieno[3,2-d]pyrimidine derivatives has been conducted, developing methods for preparing amino, alkoxy, and alkylsulfanyl derivatives. These studies provide a foundation for further exploration of the therapeutic potential of these compounds (S. Dashyan, E. Paronikyan, A. S. Noravyan, R. G. Paronikyan, 2016).

Chemical Properties and Reactions

An in-depth study on the alkylation of 2-oxo(thioxo)-thieno[2,3-d]pyrimidine-4-ones has been conducted, examining the regioselectivity of alkylation through experimental and theoretical approaches. This research contributes to understanding the chemical behavior and potential applications of thieno[2,3-d]pyrimidin derivatives in synthetic chemistry (M. Fizer, M. Slivka, V. Baumer, M. Slivka, O. Fizer, 2019).

Mechanism of Action

The mechanism of action of similar compounds has been studied. For instance, some compounds were found to have an anticonvulsant effect of antagonism with corazole. Molecular docking of the synthesized compounds was performed to predict their interaction with the GABA A receptor.